Cas no 1871476-05-9 (4-Iodo-3-(trifluoroacetamido)benzoic acid)

4-Iodo-3-(trifluoroacetamido)benzoic acid is a halogenated benzoic acid derivative featuring both an iodo substituent and a trifluoroacetamido functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where its reactive iodine moiety enables further functionalization via cross-coupling reactions. The trifluoroacetamido group enhances its utility in peptide coupling and amide bond formation. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry and material science. The compound’s stability under standard conditions ensures reliable handling and storage, while its compatibility with various reaction conditions broadens its synthetic versatility.
4-Iodo-3-(trifluoroacetamido)benzoic acid structure
1871476-05-9 structure
Product Name:4-Iodo-3-(trifluoroacetamido)benzoic acid
CAS No:1871476-05-9
MF:C9H5F3INO3
MW:359.040585279465
CID:6199694
PubChem ID:21874513
Update Time:2025-05-20

4-Iodo-3-(trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-iodo-3-(trifluoroacetamido)benzoic acid
    • EN300-3070641
    • SCHEMBL1173744
    • 1871476-05-9
    • 4-Iodo-3-(trifluoroacetamido)benzoic acid
    • Inchi: 1S/C9H5F3INO3/c10-9(11,12)8(17)14-6-3-4(7(15)16)1-2-5(6)13/h1-3H,(H,14,17)(H,15,16)
    • InChI Key: JHHIORNRXVDIEE-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C(=O)O)C=C1NC(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 358.92663g/mol
  • Monoisotopic Mass: 358.92663g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.4Ų

4-Iodo-3-(trifluoroacetamido)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3070641-1g
4-iodo-3-(trifluoroacetamido)benzoic acid
1871476-05-9
1g
$541.0 2023-09-05
Enamine
EN300-3070641-5g
4-iodo-3-(trifluoroacetamido)benzoic acid
1871476-05-9
5g
$1572.0 2023-09-05
Enamine
EN300-3070641-10g
4-iodo-3-(trifluoroacetamido)benzoic acid
1871476-05-9
10g
$2331.0 2023-09-05
Enamine
EN300-3070641-0.05g
4-iodo-3-(trifluoroacetamido)benzoic acid
1871476-05-9 95.0%
0.05g
$455.0 2025-03-19
Enamine
EN300-3070641-0.1g
4-iodo-3-(trifluoroacetamido)benzoic acid
1871476-05-9 95.0%
0.1g
$476.0 2025-03-19
Enamine
EN300-3070641-0.25g
4-iodo-3-(trifluoroacetamido)benzoic acid
1871476-05-9 95.0%
0.25g
$498.0 2025-03-19
Enamine
EN300-3070641-0.5g
4-iodo-3-(trifluoroacetamido)benzoic acid
1871476-05-9 95.0%
0.5g
$520.0 2025-03-19
Enamine
EN300-3070641-1.0g
4-iodo-3-(trifluoroacetamido)benzoic acid
1871476-05-9 95.0%
1.0g
$541.0 2025-03-19
Enamine
EN300-3070641-2.5g
4-iodo-3-(trifluoroacetamido)benzoic acid
1871476-05-9 95.0%
2.5g
$1063.0 2025-03-19
Enamine
EN300-3070641-5.0g
4-iodo-3-(trifluoroacetamido)benzoic acid
1871476-05-9 95.0%
5.0g
$1572.0 2025-03-19

Additional information on 4-Iodo-3-(trifluoroacetamido)benzoic acid

4-Iodo-3-(trifluoroacetamido)benzoic Acid (CAS No. 1871476-05-9): Properties, Applications, and Market Insights

4-Iodo-3-(trifluoroacetamido)benzoic acid (CAS No. 1871476-05-9) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, characterized by its unique iodo and trifluoroacetamido functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula is C9H5F3INO3, and it exhibits distinct chemical properties that make it valuable in modern synthetic chemistry.

The 4-Iodo-3-(trifluoroacetamido)benzoic acid structure features a benzoic acid backbone substituted with an iodine atom at the 4-position and a trifluoroacetamido group at the 3-position. This arrangement enhances its reactivity, particularly in cross-coupling reactions and peptide synthesis, which are widely explored in drug discovery. Researchers often inquire about its solubility, stability, and handling precautions, as these factors are critical for laboratory applications.

One of the most common questions about 4-Iodo-3-(trifluoroacetamido)benzoic acid is its role in medicinal chemistry. The compound is frequently used to develop small-molecule inhibitors and protease-targeting drugs, aligning with current trends in personalized medicine. Its trifluoroacetamido group contributes to enhanced metabolic stability, a sought-after feature in pharmacokinetic optimization. Recent studies highlight its utility in designing anticancer agents and antiviral compounds, addressing global health challenges.

From a commercial perspective, CAS No. 1871476-05-9 is gaining traction due to the rising demand for high-purity intermediates in the pharmaceutical industry. Suppliers emphasize its batch-to-batch consistency and scalable synthesis, which are crucial for industrial applications. Market analysts note increased interest in custom synthesis services for this compound, driven by its versatility in structure-activity relationship (SAR) studies.

In terms of safety and handling, 4-Iodo-3-(trifluoroacetamido)benzoic acid requires standard laboratory precautions. While not classified as hazardous under normal conditions, users should avoid prolonged exposure and ensure proper ventilation. FAQs often focus on its storage conditions (recommended at 2–8°C in a dry environment) and compatibility with common solvents like DMSO and methanol.

The future outlook for 4-Iodo-3-(trifluoroacetamido)benzoic acid is promising, particularly in bioconjugation and radiopharmaceuticals. Its iodine moiety enables applications in imaging probes, a hot topic in diagnostic research. As the pharmaceutical sector prioritizes targeted therapies, this compound’s role in precision medicine is expected to expand, making it a focal point for R&D investments.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk